3D-printed vortex-based devices have shown excellent performance in realizing hydrodynamic cavitation (HC) and have opened up new ways of effectively producing oil-in-water emulsions via cavitation. In this work, the performance of machined and 3D-printed vortex-based HC devices for producing liquid-liquid emulsions was compared in terms of droplet breakage efficiency and energy consumption per kilogram of emulsion. The Euler numbers of 3D-printed and VMC-machined HC devices were 42 and 48, respectively. The differences in droplet size distribution and other characteristic diameters were insignificant after 50 passes. The present work confirms the potential of harnessing 3D printing technology for fabricating HC devices and can facilitate development of new device designs to improve overall emulsification performance.

You have just started reading a Special Issue of Chemical Engineering & Technology which consists of contributions (both oral and poster) presented at 26th International Congress of Chemical and Process Engineering – CHISA 2022. It was the first Prague's face-to-face meeting of chemical engineers after restrictions connected with Covid-19 pandemic and it was organized with great enthusiasm because everyone was looking forward to personal interactions. It was held during August 21–25 in Prague at the Faculty of Civil Engineering, Czech Technical University in Prague. Chemical Engineering is a multidisciplinary scientific field that covers topics like reaction engineering and catalysis, computer process design, separation processes, and multiphase reactor systems. The format of the CHISA Congress has been changed from its previous versions. The main topics covered a wide range of disciplines starting at Ethics in Chemical Engineering through Global Thoughts, Matter in Motion to Green Issues and Energy and this change in format has lead towards more intense interaction between chemical engineers of all professional levels – students, academics, scientists, and industrial experts. The participants were invited to attend many interesting contributions dealing with the influence of chemical industry on the environment and reducing its impacts, mathematical modeling of the most important industrial processes and development towards their improvement, new processes leading to production of green energy, synthesis of new materials and catalysts together with economic evaluation of processes and many more. Due to the multidisciplinary scope of the conference, each participant was able to attend a substantial number of contributions of his own interest. The conference is very well known for its high scientific quality and this year was not different. The CHISA congress is also famous for its rich social program and is considered a place “where science meets culture”. The cultural program covers, e.g., a night with classic music, a student beer party, and a congress dinner. This ultimate mix of heterogeneous activities contributes to a better interconnection between students, academics, and industrial experts which always leads towards more intense cooperation. I would like to express my deepest appreciation to all participants of the conference and also to those who were willing to contribute a paper to this Special Issue. I would also like to apologize to others who could not make it to its final publication. The level of the contributions was of high quality and the role of a Guest Editor is always very difficult. I would also like to thank Dr. Barbara Boeck, Editor in Chief of Chemical Engineering & Technology, for giving me the opportunity to be the Guest Editor for the first time. I hope you enjoy reading this issue and I am looking forward to seeing you at the next CHISA congress in 2024. Dr. Pavel Krystyník Faculty of Environment, Jan Evangelista Purkyne University in Usti nad Labem Institute of Hydrodynamics of the Czech Academy of Sciences

Cyclodextrin (CD) is an important substance for chemical, pharmaceutical, and food industries. Conventionally, free Escherichia coli (E. coli) cells expressing recombinant cyclodextrin glucanotransferase (CGTase) are used as the biocatalyst for CD production, but the process struggles with low CGTase excretion and CD yield. In this study, E. coli cells were immobilized on hollow-fiber membranes for β-CD production, and the process and reaction parameters were optimized via response surface methodology. The reusability of the immobilized cells was also evaluated. The parameter optimization significantly improved β-CD yield and CGTase excretion, making the process more attractive for industrial applications. The immobilized cells also revealed to be reusable multiple times.

Electrochemical performance of cathode active materials (CAMs) is dependent on the properties of coprecipitated precursors (pCAMs). This is a sensitive process affected by several reaction parameters such as temperature, pH, concentration of reactants, agitation rate, and residence time. In this paper, the effect of parameters influencing the particle size growth and the physical properties, such as particle morphology and tapped density, was studied in the coprecipitation of Ni(OH)2. Formation of a homogeneous population with narrow particle size distribution was observed, followed by a more heterogeneous population of dense particles. Ammonia concentration and residence time had significant effects on particle size growth and morphology, but agitation rate also had an impact.

Membrane distillation (MD), a temperature-driven membrane separation process, is used for various applications due to its less complicated design. MD operations encounter major issues such as permeate flux decrease, membrane fouling, and wetting. A lot of research has been conducted in the past years on the modification of MD membranes by incorporating nanomaterials to overcome these obstacles and considerably increase their performance. Nanomaterials incorporated into the membranes improve the water permeability, mechanical strength, and fouling. The incorporation of next-generation nanomaterials like metal oxide nanoparticles, carbon-based nanomaterials, graphene-based membranes, quantum dots, and metal-organic frameworks in the MD membranes is investigated. Essential membrane properties for MD operations are comprehensively studied, including higher liquid entry pressure, permeability, porosity, hydrophobicity, thermal stability, mean pore size, and low fouling rate. Significant advances in the application of nanomaterials to the modification of MD membranes as well as other membrane fabrication techniques adopted for the incorporation of nanoparticles like surface grafting, interfacial polymerization, plasma polymerization, and dip coating are reviewed. Important future aspects are discussed.

Droplets on a surface with a sufficiently high temperature, exceeding the boiling point of the fluid, are suitable for chemical reactions because they provide a high-temperature and well-mixed field. The dynamics of a droplet containing a polymer (xanthan gum) on a high-temperature surface was investigated. The boiling pattern was successfully classified based on the Ohnesorge number. The viscosity increase caused by polymer addition suppressed deformation during the spreading process after impact. However, at the highest polymer concentration, the central axis of the droplet was inclined, resulting in droplet rotation during bouncing. Consequently, the bouncing height was decreased by a loss in kinetic energy as the energy was partially converted to rotational energy.

The internal Xe gas pressure of ultrafine bubbles has been directly measured for the first time by using the γ-γ angular correlation technique, a well-known measurement technique in nuclear physics. Radioactive 125Xe (T1/2 = 16.9 h) was induced inside natural Xe-ultrafine bubbles in water, having an average diameter of 200 nm, by thermal-neutron irradiation. The asymmetry factor for the 55–188 keV γ-γ cascade in 125I, followed by the β decay of 125Xe, was used as a probe for the gas pressure in ultrafine bubbles. The internal pressure of the ultrafine bubbles was determined to be  × 105 Pa, lower than those for ultrafine bubbles of N2, CH4, and Ar by Ohgaki (6 × 106 Pa) or that from the Young-Laplace equation (1.6 × 106 Pa).

Torrefaction is a thermal procedure used to convert biomass into a substance resembling coal that possesses superior fuel properties compared to the original biomass. Torrefied biomass is hydrophobic and has a greater energy density, making it more advantageous for handling and storage. The purpose of this investigation is to establish a simulation model of the torrefaction process utilizing Malaysian biomass and optimize it for mass yield and energy consumption. Additionally, the objective is to integrate the optimized torrefaction process into an existing biomass power plant. By retrofitting a biomass-based power generation facility with torrefaction technology, the existing feedstock can be upgraded before sending it to the power plant. Essentially, torrefaction technology represents an enhancement of biomass utilization technology, ultimately allowing for the maximum application of biomass energy.

A novel concept of deracemization via periodic fluctuations of solute concentration is demonstrated. Fluctuation of concentration under isothermal conditions was induced by vacuum evaporation followed by re-addition of solvent. Complete deracemization of a scalemic suspension of N-(2-methylbenzylidene)-phenylglycine amide (NMPA) was achieved. The effects of initial enantiomeric excess, vacuum pressure, and duration of evaporation on the evolution of the solid phase enantiomeric excess and the mechanism of this strategy were studied. Pure enantiomorph NMPA could be achieved by this technique in an efficient and novel procedure. The process has advantages for compounds that have solubility with a weak temperature dependence or compounds that start to decompose at low temperature.

Lignin is one of the most abundant and versatile biomass components, which can be used as a resource for bio-based chemical production. This study investigates the liquefaction of soda lignin with water and ethanol in the temperature range of 220–280 °C during a reaction time of 15–45 min. The maximum bio-oil yields of 59 and 57 wt % were observed in ethanol and water at 280 °C after 30 and 15 min of reaction time, respectively. It was observed that both solvents were suitable for depolymerizing lignin into methoxyphenols and acetosyringone. However, the area percent values of methoxyphenols (54.2) and acetosyringone (48.3) were higher in water than in ethanol. Ethanol was a more effective solvent with regard to a lower char yield, which was constant (37–41 wt %) in the temperature and reaction time ranges.